2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol

• Molecular Formula: C12H25NO2
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 2-[2-[(4,4-dimethylcyclohexyl)amino]ethoxy]ethanol
• InChI: InChI=1S/C12H25NO2/c1-12(2)5-3-11(4-6-12)13-7-9-15-10-8-14/h11,13-14H,3-10H2,1-2H3
• InChI Key: RLXLUROYZDKWOS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)NCCOCCO)C

Description

2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol is a chemical compound with the molecular formula C12H25NO2 and a molecular weight of 215.33 g/mol . This compound is primarily used for research purposes and has various applications in scientific studies.

Preparation Methods

The synthesis of 2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol involves several steps. One common method includes the reaction of 4,4-dimethylcyclohexylamine with ethylene oxide under controlled conditions . The reaction typically requires a catalyst and is conducted at elevated temperatures to ensure complete conversion. Industrial production methods may involve large-scale reactors and continuous flow systems to optimize yield and purity.

Chemical Reactions Analysis

2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: This compound is utilized in studies involving cell signaling and receptor interactions.

Medicine: Research on this compound includes its potential therapeutic effects and its role in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, depending on the target and the context of the study .

Comparison with Similar Compounds

2-{2-[(4,4-Dimethylcyclohexyl)amino]ethoxy}ethan-1-ol can be compared with similar compounds such as:

2-{2-[(Diethylamino)ethyl]amino}ethoxy}ethan-1-ol: This compound has a similar structure but different substituents, leading to variations in its chemical properties and applications.

2-{2-[(Dimethylamino)ethoxy]ethanol}: Another similar compound with distinct functional groups, affecting its reactivity and use in research.

The uniqueness of this compound lies in its specific structural features, which confer unique chemical and biological properties, making it valuable for various scientific applications.